Cas no 2227829-49-2 ((1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol
• CAS No: 2227829-49-2
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 6370889
• PubChem ID: 95003601
• Update Time: 2025-05-21

(1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol
• 2227829-49-2
• EN300-1980021

• Inchi： 1S/C9H11ClO/c1-6-3-4-9(10)8(5-6)7(2)11/h3-5,7,11H,1-2H3/t7-/m0/s1
• InChI Key： AJSXCWSUXWKEEY-ZETCQYMHSA-N
• SMILES： ClC1=CC=C(C)C=C1[C@H](C)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-(2-chloro-5-methylphenyl)ethan-1-ol

(1S)-1-(2-Chloro-5-Methylphenyl)Ethan-1-Ol: A Comprehensive Overview

(1S)-1-(2-Chloro-5-Methylphenyl)Ethan-1-Ol, also known by its CAS number 2227829-49-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its chiral structure, has been the subject of extensive research due to its unique properties and potential uses in drug development and material science.

The molecular structure of (1S)-1-(2-Chloro-5-Methylphenyl)Ethan-1-Ol consists of a phenol group attached to a chiral carbon, which is further connected to a methyl group and a hydroxyl group. The presence of the chlorine atom at the ortho position of the phenol ring imparts unique electronic properties, making it an interesting candidate for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and analgesic agents.

One of the most notable advancements in the study of CAS No 2227829-49-2 involves its application in asymmetric synthesis. Researchers have utilized its chiral center to construct complex molecules with high enantioselectivity, which is crucial in pharmaceutical manufacturing. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can serve as a key intermediate in the synthesis of beta-lactam antibiotics, showcasing its potential in antimicrobial drug development.

In addition to its role in drug synthesis, (1S)-1-(2-Chloro-5-Methylphenyl)Ethan-1-Ol has been explored for its applications in polymer chemistry. Its ability to undergo nucleophilic substitution reactions has made it a valuable building block for constructing advanced polymeric materials with tailored properties. A recent investigation highlighted its use in synthesizing thermoresponsive polymers, which have potential applications in drug delivery systems and smart materials.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and stereochemical integrity. One common approach involves the Friedel-Crafts alkylation of chloromethylbenzene derivatives, followed by hydrolysis to introduce the hydroxyl group. Modern techniques, such as microwave-assisted synthesis and catalytic methods, have significantly improved the efficiency and scalability of these processes.

From an environmental perspective, understanding the degradation pathways and toxicity profile of CAS No 2227829-49-2 is critical for its safe handling and disposal. Recent eco-toxicological studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a primary pathway. However, further research is needed to assess its long-term impact on aquatic ecosystems and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, (1S)-1-(2-Chloro-5-Methylphenyl)Ethan-1-Ol continues to be a focal point in chemical research due to its structural versatility and functional diversity. Its applications span across pharmaceuticals, materials science, and environmental chemistry, making it a valuable compound for both academic and industrial settings. As ongoing research unravels new facets of its properties and potential uses, this compound is poised to play an even more significant role in advancing chemical innovation.